Cas no 3731-16-6 (ethyl 2-oxopiperidine-3-carboxylate)
Ethyl 2-oxopiperidine-3-carboxylate is a versatile heterocyclic compound featuring a piperidone scaffold with an ester functional group. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The ketone and ester moieties provide reactive sites for further functionalization, enabling its use in cyclization, condensation, and substitution reactions. This compound is often employed in the synthesis of bioactive molecules, including nootropic agents and CNS-active compounds, due to its compatibility with diverse reaction conditions. High purity grades are available to ensure consistent performance in research and industrial applications.
3731-16-6 structure
Product Name:ethyl 2-oxopiperidine-3-carboxylate
CAS No:3731-16-6
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD00006038
CID:312171
PubChem ID:87559847
Update Time:2025-05-28
ethyl 2-oxopiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Carbethoxy-2-piperidone
- Ethyl 2-oxopiperidine-3-carboxylate
- 3-Ethoxycarbonyl-2-piperidone
- 3-Piperidinecarboxylicacid, 2-oxo-, ethyl ester
- 2-Oxo-3-piperidinecarboxylic Acid Ethyl Ester
- 2-Piperidone-3-Carboxylic Acid Ethyl Ester
- 3-Carbethoxy-2-piperidone,3-Ethoxycarbonyl-2-piperidone,Ethyl 2-piperidone-3-carboxylate
- Ethyl 2-Piperidone-3-carboxylate
- Ethyl 2-Oxo-3-piperidinecarboxylate
- 3-Carboxylicacid-2-piperidinone ethyl ester
- DUMNOWYWTAYLJN-UHFFFAOYSA-N
- 3-Piperidinecarboxylic acid, 2-oxo-, ethyl ester
- 2-Oxo-piperidine-3-carboxylic acid ethyl ester
- 3-Carbethoxy piperidone-2
- NSC38545
- PubChem20008
- 3731-16-6
- IDI1_015635
- MFCD00006038
- NSC 38545
- SR-01000635041-1
- C-1816
- EN300-37549
- Ethyl_2_oxo3_piperidine_carboxylate
- SMR000427074
- 3-carboethoxy-2-piperidone
- HMS2797K07
- Ethyl 2-oxo-3-piperidinecarboxylate, 99%
- Z381545700
- PB30527
- E0742
- NS00047328
- 3-carbethoxy-2-piperidinone
- MLS001043310
- BB 0258988
- NCGC00246350-01
- NSC-38545
- AKOS000369944
- STR03112
- SY008262
- EINECS 223-086-3
- Nipecotic acid, 2-oxo-, ethyl ester
- AKOS016344153
- CCG-45261
- HMS1443B02
- Ethyl 2-oxo-3-piperidinecarboxylate #
- Maybridge3_004248
- SCHEMBL74445
- CS-W001549
- DTXSID601312309
- A823592
- P10016
- DB-049092
- BBL010649
- ALBB-014423
- STK723349
- ethyl 2-oxopiperidine-3-carboxylate
-
- MDL： MFCD00006038
- Inchi： 1S/C8H13NO3/c1-2-12-8(11)6-4-3-5-9-7(6)10/h6H,2-5H2,1H3,(H,9,10)
- InChI Key： DUMNOWYWTAYLJN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(NCCC1)=O)=O
Computed Properties
- Exact Mass: 171.09000
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.5
- Topological Polar Surface Area: 55.4
Experimental Properties
- Melting Point: 80.0 to 84.0 deg-C
- PSA: 55.40000
- LogP: 0.40450
ethyl 2-oxopiperidine-3-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S22; S24/25; S36; S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
ethyl 2-oxopiperidine-3-carboxylate Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
ethyl 2-oxopiperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C5505-5G-A |
ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 99% | 5G |
857.6 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C5505-25G-A |
ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 99% | 25G |
2431.62 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C844181-1g |
3-Carbethoxy-2-piperidone |
3731-16-6 | 95% | 1g |
106.20 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0742-25G |
3-Ethoxycarbonyl-2-piperidone |
3731-16-6 | >98.0%(HPLC) | 25g |
¥630.00 | 2024-04-16 | |
| Chemenu | CM180285-25g |
Ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 95% | 25g |
$204 | 2021-08-05 | |
| abcr | AB154265-1 g |
Ethyl 2-piperidone-3-carboxylate, 98%; . |
3731-16-6 | 98% | 1 g |
€72.60 | 2023-07-20 | |
| abcr | AB154265-5 g |
Ethyl 2-piperidone-3-carboxylate, 98%; . |
3731-16-6 | 98% | 5g |
€85.20 | 2023-05-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026345-25g |
ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 98% | 25g |
￥215 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026345-5g |
ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 98% | 5g |
￥92 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026345-250mg |
ethyl 2-oxopiperidine-3-carboxylate |
3731-16-6 | 98% | 250mg |
￥36 | 2024-05-24 |
ethyl 2-oxopiperidine-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3731-16-6)（禁售）3-Carbethoxy-2-piperidone
Order Number:A823592
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):476.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3731-16-6)3-CARBETHOXY-2-PIPERIDONE
Order Number:sfd7554
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
ethyl 2-oxopiperidine-3-carboxylate Related Literature
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1. Influence of ring size on the outcome of sulfide contraction reactions with thiolactams. Isolation of bicyclic ketene S,N-acetals and thioisomünchnonesJoseph P. Michael,Charles B. de Koning,Christiaan W. van der Westhuyzen,Manuel A. Fernandes J. Chem. Soc. Perkin Trans. 1 2001 2055
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2. 880. Tryptamines, carbolines, and related compounds. Part II. A convenient synthesis of tryptamines and β-carbolinesR. A. Abramovitch,D. Shapiro J. Chem. Soc. 1956 4589
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3. 881. Tryptamines, carbolines, and related compounds. Part III. 1-Methyl- and 1 : N-dimethyl-tryptaminesR. A. Abramovitch J. Chem. Soc. 1956 4593
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4. NotesJ. Mason (Banus),R. J. L. Martin,I. H. Reece,Zvi Pelchowicz,Ernst D. Bergmann,M. J. Frazer,W. Gerrard,J. A. Strickson,V. Baliah,T. Rangarajan,Adrien Albert,D. A. Applegarth,J. G. Buchanan,M. Davis,G. H. R. Summers,C. S. Franklin,A. S. Bailey J. Chem. Soc. 1960 4695
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5. The structure and synthesis of a tetrahydro-β-carboline alkaloid from Phalaris arundinacea: some new tetrahydro-β-carbolinesP. V. R. Shannon,W. M. Leyshon J. Chem. Soc. C 1971 2837
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